Cas no 1182982-45-1 (2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone)
2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone
- 2-Amino-1-(4-((dimethylamino)methyl)piperidin-1-yl)ethanone
- AM91001
- 2-Amino-1-(4-dimethylaminomethylpiperidin-1-yl)ethanone
-
- Inchi: 1S/C10H21N3O/c1-12(2)8-9-3-5-13(6-4-9)10(14)7-11/h9H,3-8,11H2,1-2H3
- InChI Key: QSISHHMRSAXCMH-UHFFFAOYSA-N
- SMILES: O=C(CN)N1CCC(CN(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Topological Polar Surface Area: 49.6
2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085273-500mg |
2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone |
1182982-45-1 | 500mg |
£389.00 | 2022-03-01 | ||
| Chemenu | CM487717-1g |
2-Amino-1-(4-((dimethylamino)methyl)piperidin-1-yl)ethanone |
1182982-45-1 | 97% | 1g |
$762 | 2022-09-04 |
2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone
Introduction to 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS No. 1182982-45-1)
2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1182982-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structure that integrates an amine group, a ketone moiety, and a piperidine ring with a dimethylamino substituent, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural features of this compound not only make it a versatile intermediate but also suggest possible roles in the development of novel therapeutic agents.
The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone, the presence of the 4-dimethylaminomethyl group further modulates the electronic properties of the ring, potentially influencing its interactions with biological targets. This structural motif is often explored in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other enzyme-targeting compounds.
The ketone group in the molecular structure provides a site for further functionalization, enabling the synthesis of more complex derivatives. This feature is particularly valuable in medicinal chemistry, where strategic modifications can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity. The amine group, located at the terminal position of the ethyl chain, also offers opportunities for conjugation with other biomolecules or for further derivatization to achieve desired pharmacological effects.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional conformation of such molecules. Studies suggest that the spatial arrangement of atoms in 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone plays a crucial role in its binding affinity to biological targets. The interplay between steric hindrance and electronic interactions within the molecule can be predicted using quantum mechanical methods, providing insights into potential drug-like properties.
In the context of drug discovery, 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone has been investigated as a precursor for more complex scaffolds. Researchers have leveraged its structural framework to develop inhibitors targeting various therapeutic areas, including oncology and central nervous system (CNS) disorders. The compound’s ability to serve as a building block underscores its versatility and utility in synthetic organic chemistry.
The synthesis of 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization processes. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing waste and improving scalability.
From a biochemical perspective, understanding how this compound interacts with biological systems is crucial. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors due to its structural similarity to known bioactive molecules. However, detailed pharmacological profiling is necessary to fully elucidate its mechanism of action and therapeutic potential.
The role of CAS No. 1182982-45-1 in academic and industrial research cannot be overstated. It serves as a reference point for scientists investigating related compounds and helps ensure consistency in experimental design and data interpretation. As new research emerges, this compound continues to be a subject of interest for those exploring innovative therapeutic strategies.
Future directions in the study of 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone may include exploring its derivatives for improved pharmacological profiles or investigating its potential in combination therapies. The integration of machine learning techniques into drug discovery could further accelerate the development of novel derivatives with optimized properties.
In conclusion, 2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS No. 1182982-45-1) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its potential as a therapeutic agent remains an area of active investigation. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and medicinal chemistry.
1182982-45-1 (2-Amino-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)